Cas no 2137713-67-6 (N-(3-methylbutan-2-yl)-2,6-diazaspiro[3.4]octane-2-carboxamide)

• Product Name: N-(3-methylbutan-2-yl)-2,6-diazaspiro[3.4]octane-2-carboxamide
• CAS No: 2137713-67-6
• MF: C₁₂H₂₃N₃O
• MW: 225.33052277565
• CID: 6154511
• PubChem ID: 165450735
• Update Time: 2025-07-17

N-(3-methylbutan-2-yl)-2,6-diazaspiro[3.4]octane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2137713-67-6
• EN300-712303
• N-(3-methylbutan-2-yl)-2,6-diazaspiro[3.4]octane-2-carboxamide

• Inchi： 1S/C12H23N3O/c1-9(2)10(3)14-11(16)15-7-12(8-15)4-5-13-6-12/h9-10,13H,4-8H2,1-3H3,(H,14,16)
• InChI Key： VPOHGIXTZLJJBV-UHFFFAOYSA-N
• SMILES： O=C(NC(C)C(C)C)N1CC2(CNCC2)C1

Computed Properties

• Exact Mass: 225.184112366g/mol
• Monoisotopic Mass: 225.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.4Ų

Additional information on N-(3-methylbutan-2-yl)-2,6-diazaspiro[3.4]octane-2-carboxamide

Introduction to N-(3-methylbutan-2-yl)-2,6-diazaspiro[3.4]octane-2-carboxamide (CAS No. 2137713-67-6)

N-(3-methylbutan-2-yl)-2,6-diazaspiro[3.4]octane-2-carboxamide, identified by its CAS number 2137713-67-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This spirocyclic amide derivative has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research and development.

The molecular structure of N-(3-methylbutan-2-yl)-2,6-diazaspiro[3.4]octane-2-carboxamide consists of a spirocyclic framework composed of two rings connected by a nitrogen atom. The presence of the 3-methylbutan-2-yl side chain and the amide functional group contributes to its complex chemical properties and reactivity. This compound represents an excellent candidate for further exploration in medicinal chemistry, particularly in the design of novel therapeutic agents.

In recent years, there has been a growing interest in spirocyclic compounds due to their potential to exhibit enhanced binding affinity and selectivity towards biological targets. The spirocyclic core in N-(3-methylbutan-2-yl)-2,6-diazaspiro[3.4]octane-2-carboxamide is particularly noteworthy, as it can facilitate the formation of stable interactions with proteins and enzymes. This structural motif has been shown to improve pharmacokinetic profiles, including solubility and metabolic stability, which are crucial factors in drug development.

The amide group in the molecule also plays a critical role in its biological activity. Amides are well-known for their ability to modulate enzyme activity and receptor binding, making them valuable scaffolds in drug design. The specific arrangement of atoms in N-(3-methylbutan-2-yl)-2,6-diazaspiro[3.4]octane-2-carboxamide allows for precise tuning of its interactions with biological targets, which could lead to the development of highly effective therapeutic agents.

Recent studies have highlighted the potential of spirocyclic compounds as scaffolds for the development of drugs targeting neurological disorders. The rigid structure of these compounds can provide better binding pockets for enzymes and receptors involved in conditions such as Alzheimer's disease and Parkinson's disease. N-(3-methylbutan-2-yl)-2,6-diazaspiro[3.4]octane-2-carboxamide, with its unique spirocyclic core and amide functionality, is a promising candidate for further investigation in this area.

The synthesis of N-(3-methylbutan-2-yl)-2,6-diazaspiro[3.4]octane-2-carboxamide presents an interesting challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to access such molecules with increasing efficiency and precision. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have enabled the construction of intricate molecular frameworks like that of this compound.

The pharmacological properties of N-(3-methylbutan-2-yl)-2,6-diazaspiro[3.4]octane-2-carboxamide are currently under investigation in various research laboratories. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to human health. These findings are encouraging and warrant further exploration to fully understand its potential therapeutic applications.

In conclusion, N-(3-methylbutan-2-yl)-2,6-diazaspiro[3.4]octane-2-carboxamide (CAS No. 2137713-67-6)